Cas no 138171-14-9 (N,N'-Di-(4-methyl-phenyl)-N,N'-diphenyl-1,4-phenylendiamine)

N,N'-Di-(4-methyl-phenyl)-N,N'-diphenyl-1,4-phenylendiamine is a high-performance aromatic diamine derivative, primarily utilized as an antioxidant and stabilizer in polymer systems. Its molecular structure, featuring multiple phenyl and methyl-substituted phenyl groups, enhances thermal and oxidative stability, making it particularly effective in high-temperature applications. The compound exhibits excellent compatibility with a range of polymers, including rubbers and plastics, where it inhibits degradation by scavenging free radicals and preventing chain scission. Its low volatility and high molecular weight contribute to long-term durability in demanding environments. This diamine is also valued for its minimal impact on material color, making it suitable for applications requiring both stability and aesthetic consistency.

N,N'-Di-(4-methyl-phenyl)-N,N'-diphenyl-1,4-phenylendiamine structure

138171-14-9 structure

Product Name:N,N'-Di-(4-methyl-phenyl)-N,N'-diphenyl-1,4-phenylendiamine

CAS No:138171-14-9

MF:C₃₂H₂₈N₂

MW:440.578127861023

MDL:MFCD01310665

CID:64518

PubChem ID:253661371

Update Time:2025-06-06

N,N'-Di-(4-methyl-phenyl)-N,N'-diphenyl-1,4-phenylendiamine Chemical and Physical Properties

Names and Identifiers

- N,N-Di(4-methylphenyl)-N,N-diphenyl-1,4-phenylendiamine
- N,N'-Diphenyl-N,N'-bis(p-tolyl)-1,4-phenylenediamine
- N,N´-DI-(4-METHYL-PHENYL)-N,N´-DIPHENYL-1,4-PHENYLENDIAMINE
- N,N′-Bis(4-methylphenyl)-N,N′-diphenyl-1,4-phenylenediamine
- N,N'-Diphenyl-N,N'-di-p-tolylbenzene-1,4-diamine
- 4',4'''-Dimethyl-N,N,N',N'-tetraphenyl-1,4-phenylenediamine
- n,n'-di-(4-methyl-phenyl)-n,n'-diphenyl-1,4-phenylendiamine
- D4905
- N,N-DIPHENYL-N,N-DI-P-TOLYLBENZENE-1,&
- 171D149
- N,N-Diphenyl-N,N-bis(p-tolyl)-1,4-phenylenediamine
- N,N'-Bis(4-methylphenyl)-N,N'-diphenyl-1,4-phenylenediamine
- 4',4'''-Dimethyl-N,N,N',N'-tetraphenyl-1,4-phenyl
- 1-N,4-N-bis(4-methylphenyl)-1-N,4-N-diphenylbenzene-1,4-diamine
- FT-0756008
- DTXSID70584781
- AS-71165
- N1,N4-diphenyl-N1,N4-di-p-tolylbenzene-1,4-diamine
- N1,N4-BIS(4-METHYLPHENYL)-N1,N4-DIPHENYLBENZENE-1,4-DIAMINE
- 1,4-BENZENEDIAMINE, N1,N4-BIS(4-METHYLPHENYL)-N1,N4-DIPHENYL-
- N~1~,N~4~-Bis(4-methylphenyl)-N~1~,N~4~-diphenylbenzene-1,4-diamine
- 138171-14-9
- N,N'-Diphenyl-N,N'-bis(p-tolyl)-1,4-phenylenediamine, 97%
- AKOS015903747
- CS-0328818
- T70243
- MFCD01310665
- SCHEMBL261308
- N,N'-DIPHENYL-N,N'-DI-P-TOLYLBENZENE-1,&
- DB-063237
- N,N'-Di-(4-methyl-phenyl)-N,N'-diphenyl-1,4-phenylendiamine
- MDL： MFCD01310665
- Inchi： 1S/C32H28N2/c1-25-13-17-29(18-14-25)33(27-9-5-3-6-10-27)31-21-23-32(24-22-31)34(28-11-7-4-8-12-28)30-19-15-26(2)16-20-30/h3-24H,1-2H3
- InChI Key： FQNVFRPAQRVHKO-UHFFFAOYSA-N
- SMILES： N(C1C=CC=CC=1)(C1C=CC(C)=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 440.22500
Monoisotopic Mass: 440.225248902g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 34
Rotatable Bond Count: 6
Complexity: 516
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 9.1
Topological Polar Surface Area: 6.5

Experimental Properties

Density: 1.1±0.1 g/cm3
Melting Point: 191.0 to 195.0 deg-C
Boiling Point: 598.2±50.0 °C at 760 mmHg
Flash Point: 269.5±17.9 °C
PSA: 6.48000
LogP: 9.24300
Vapor Pressure: 0.0±1.7 mmHg at 25°C

N,N'-Di-(4-methyl-phenyl)-N,N'-diphenyl-1,4-phenylendiamine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264+P280+P305+P351+P338+P337+P108
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： H303+H313+H110
Hazardous Material Identification：
Risk Phrases：R22
Storage Condition：4° CStore…,-4℃Store…Better

N,N'-Di-(4-methyl-phenyl)-N,N'-diphenyl-1,4-phenylendiamine Pricemore >>

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abcr	AB287665-1 g	N,N'-Di-(4-methyl-phenyl)-N,N'-diphenyl-1,4-phenylendiamine; .	138171-14-9		1g	€99.10	2023-04-26
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